Cas no 1803840-44-9 (2-Bromo-3-cyanophenylpropanal)

• Product Name: 2-Bromo-3-cyanophenylpropanal
• CAS No: 1803840-44-9
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4961525
• Update Time: 2025-06-14

2-Bromo-3-cyanophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyanophenylpropanal

• Inchi： 1S/C10H8BrNO/c1-7(6-13)9-4-2-3-8(5-12)10(9)11/h2-4,6-7H,1H3
• InChI Key： LUDDKFJABPWINK-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC=CC=1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9

Additional information on 2-Bromo-3-cyanophenylpropanal

Comprehensive Overview of 2-Bromo-3-cyanophenylpropanal (CAS No. 1803840-44-9)

2-Bromo-3-cyanophenylpropanal (CAS No. 1803840-44-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique bromine and cyano functional groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, which combines a phenyl ring with a propanal backbone, makes it a valuable building block for constructing complex molecular architectures.

The growing interest in 2-Bromo-3-cyanophenylpropanal is closely tied to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role in the synthesis of heterocyclic compounds, which are pivotal in the development of new therapeutics. Recent studies have highlighted its utility in creating kinase inhibitors and antiviral agents, aligning with the current global focus on innovative treatments for emerging diseases. The compound's reactivity, especially in palladium-catalyzed cross-coupling reactions, further enhances its appeal in modern synthetic chemistry.

From an industrial perspective, 2-Bromo-3-cyanophenylpropanal is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations become stricter, chemists are exploring ways to optimize the production of such intermediates with minimal waste and energy consumption. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field. The compound's compatibility with flow chemistry techniques also positions it as a candidate for scalable and efficient production processes.

Analytical characterization of 2-Bromo-3-cyanophenylpropanal typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The demand for high-purity chemical intermediates has surged in recent years, driven by the need for reliable and reproducible results in preclinical studies. This trend is reflected in the increasing number of queries related to analytical validation and quality control protocols for specialized chemicals.

In the realm of medicinal chemistry, 2-Bromo-3-cyanophenylpropanal has been investigated for its potential to modulate biological targets. Its structural features allow for strategic modifications, enabling the design of compounds with enhanced bioavailability and target selectivity. These attributes are critical in addressing challenges such as drug resistance and off-target effects, which are hot topics in contemporary research. The compound's role in the development of small-molecule therapeutics underscores its importance in the ongoing quest for novel treatment modalities.

Another area where 2-Bromo-3-cyanophenylpropanal shows promise is in the synthesis of functional materials. Its ability to participate in diverse chemical reactions makes it a valuable precursor for creating polymers and coatings with tailored properties. This has implications for industries ranging from electronics to biomedical engineering, where high-performance materials are in constant demand. The intersection of chemistry and materials science is a rapidly evolving field, and compounds like 2-Bromo-3-cyanophenylpropanal are at the forefront of this innovation.

Safety and handling of 2-Bromo-3-cyanophenylpropanal are also critical considerations for researchers and manufacturers. Proper storage conditions, such as protection from moisture and light, are essential to maintain the compound's stability. Best practices for handling reactive intermediates are frequently searched topics, reflecting the community's commitment to safe laboratory practices. Additionally, the compound's material safety data sheet (MSDS) provides vital information for risk assessment and regulatory compliance.

The future prospects of 2-Bromo-3-cyanophenylpropanal are closely linked to advancements in catalytic chemistry and process optimization. As synthetic methodologies continue to evolve, the compound's applications are expected to expand further. Innovations such as photocatalysis and electrochemical synthesis may open new avenues for its utilization, addressing both efficiency and sustainability concerns. These developments are particularly relevant in the context of the growing emphasis on circular economy principles in the chemical industry.

In summary, 2-Bromo-3-cyanophenylpropanal (CAS No. 1803840-44-9) represents a fascinating example of how specialized chemical intermediates can drive innovation across multiple disciplines. Its unique properties and versatile reactivity make it a valuable asset in pharmaceutical research, material science, and beyond. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of chemical synthesis and application.